Cas no 1807273-55-7 (4-Chloro-3-phenylpicolinaldehyde)

• Product Name: 4-Chloro-3-phenylpicolinaldehyde
• CAS No: 1807273-55-7
• MF: C₁₂H₈ClNO
• MW: 217.651021957397
• CID: 4903131
• Update Time: 2025-08-04

4-Chloro-3-phenylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-phenylpicolinaldehyde

• Inchi： 1S/C12H8ClNO/c13-10-6-7-14-11(8-15)12(10)9-4-2-1-3-5-9/h1-8H
• InChI Key： FAGSXEBEGHOJIU-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=O)C=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-3-phenylpicolinaldehyde

Introduction to 4-Chloro-3-phenylpicolinaldehyde (CAS No. 1807273-55-7)

4-Chloro-3-phenylpicolinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1807273-55-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of aldehydes, characterized by its reactive aldehyde group (-CHO) and a unique aromatic structure incorporating both chloro and phenyl substituents. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 4-Chloro-3-phenylpicolinaldehyde is derived from picoline, a heterocyclic aromatic compound, with modifications that enhance its reactivity and applicability in medicinal chemistry. The chloro group at the fourth position and the phenyl ring at the third position contribute to its distinct chemical properties, enabling it to participate in various organic transformations such as condensation, oxidation, and reduction reactions. These reactions are pivotal in constructing more intricate molecular frameworks, which are often required for drug discovery and development.

In recent years, there has been a surge in research focused on identifying and synthesizing novel compounds that exhibit biological activity. 4-Chloro-3-phenylpicolinaldehyde has emerged as a promising candidate in this endeavor due to its structural features that mimic natural products known for their pharmacological effects. Its aldehyde functionality allows for easy derivatization into Schiff bases, heterocycles, and other bioactive molecules, making it a valuable building block in medicinal chemistry.

One of the most compelling aspects of 4-Chloro-3-phenylpicolinaldehyde is its role in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes involved in cancer metabolism. The chloro and phenyl substituents provide specific interactions with biological targets, enhancing binding affinity and selectivity. This has led to investigations into its potential as an anti-cancer agent, with preliminary studies suggesting promising results in preclinical models.

The pharmaceutical industry has increasingly recognized the importance of intermediates like 4-Chloro-3-phenylpicolinaldehyde in accelerating drug discovery pipelines. The ability to rapidly modify its structure allows chemists to explore a wide range of chemical space efficiently. This flexibility is particularly valuable when designing molecules for personalized medicine, where tailored compounds can address individual patient needs more effectively.

Moreover, the synthesis of 4-Chloro-3-phenylpicolinaldehyde has been optimized through various methodologies to ensure high yield and purity. Modern techniques such as flow chemistry and catalytic processes have improved the efficiency of its production, making it more accessible for industrial applications. These advancements not only reduce costs but also minimize waste, aligning with sustainable chemistry principles.

In academic research, 4-Chloro-3-phenylpicolinaldehyde has been employed as a scaffold for developing novel materials with applications beyond pharmaceuticals. Its aromatic system and functional groups make it suitable for creating organic semiconductors and catalysts. Researchers have explored its potential in designing materials that can be used in electronic devices, highlighting its versatility beyond traditional medicinal applications.

The chemical reactivity of 4-Chloro-3-phenylpicolinaldehyde also positions it as a key intermediate in agrochemical research. Derivatives of this compound have shown efficacy against certain pests and pathogens, offering new solutions for sustainable agriculture. By leveraging its structural features, scientists are able to design compounds that protect crops while minimizing environmental impact.

As our understanding of biological systems continues to evolve, the demand for specialized intermediates like 4-Chloro-3-phenylpicolinaldehyde is expected to grow. The integration of computational chemistry and artificial intelligence has further accelerated the discovery process by predicting how different molecular structures will behave biochemically. This synergy between experimental chemistry and computational methods has opened new avenues for innovation.

In conclusion,4-Chloro-3-phenylpicolinaldehyde (CAS No. 1807273-55-7) represents a significant advancement in synthetic chemistry with far-reaching implications for drug development and material science. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop innovative solutions to complex challenges facing humanity today.